Cas no 760161-21-5 (2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI))

2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI) structure
760161-21-5 structure
Product Name:2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI)
CAS No:760161-21-5
MF:C8H9N3O
MW:163.176561117172
CID:549807
Update Time:2023-11-18

2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonitrile,3-(2-aminoethoxy)-
    • 2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI)
    • 3-(2-aminoethoxy)pyridine-2-carbonitrile
    • CID 45090996
    • Inchi: 1S/C8H9N3O/c9-3-5-12-8-2-1-4-11-7(8)6-10/h1-2,4H,3,5,9H2
    • InChI Key: QSQOZDRPOXYZPS-UHFFFAOYSA-N
    • SMILES: O(C1C(C#N)=NC=CC=1)CCN

Computed Properties

  • Exact Mass: 163.075
  • Monoisotopic Mass: 163.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.9
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